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Introduction

Z-VAD-FMK (Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-fluoromethylketone) is a potent,
cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It is an invaluable tool in apoptosis
research, functioning by binding to the catalytic site of most caspases, which are key proteases
in the execution of programmed cell death.[1][3] By inhibiting caspases, Z-VAD-FMK effectively
blocks the apoptotic cascade.[1] This document provides detailed application notes and
protocols for the preparation and use of Z-VAD-FMK stock solutions in Dimethyl Sulfoxide
(DMSO).

Quantitative Data Summary

The following tables summarize the key quantitative information for the preparation and use of
Z-VAD-FMK.

Table 1: Properties of Z-VAD-FMK
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Property Value References
Molecular Weight ~467.5 g/mol [2][4]
Appearance White solid / Crystalline solid [2]
Purity >90-98% (HPLC) [2][5]
Table 2: Solubility of Z-VAD-FMK
Solvent Solubility Notes References

>23.37 mg/mL to

Use high-purity,
anhydrous DMSO
(>99.9%). Moisture

DMSO can reduce solubility. [2][4][6]
247.5 mg/mL )

Warming to 37°C or

sonication can aid

dissolution.
Ethanol 2 mg/mL to 83 mg/mL  --- [2][41[6]
Water Insoluble [2][4]
Acetonitrile 10 mg/mL [2]

Table 3: Recommended Concentrations for Stock and Working Solutions
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Recommended
Solution Type Concentration Notes References
Range
Higher concentrations
Stock Solution in (e.g., 20 mM) are
2 mM - 20 mM [2][5]
DMSO common for long-term
storage and dilution.
The optimal
) ] concentration is cell-
Working Solution 10 uM - 100 pM ) [21[71[8]
type and stimulus-
dependent.
Table 4: Storage and Stability
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Form

Storage
Temperature

Shelf-Life

Special
Instructions

References

Lyophilized

Powder

-20°C

Up to 3 years

Store under
desiccating

conditions.

[3]41(6]

Reconstituted in
DMSO

-20°C or -80°C

Up to 1 year at
-80°C, 6-8
months at -20°C

Aliquot into
single-use
volumes to avoid
repeated freeze-
thaw cycles. Use

high-purity

(>99.9%) DMSO.

[3]141[5]6]

In Cell Culture

Medium

37°C

Short (half-life ~4
hours in one

study)

Prepare fresh for

each experiment.

For long-term
experiments
(>12h),
replenishing the
inhibitor may be

necessary.

Signaling Pathway

Z-VAD-FMK primarily targets the caspase cascade, a central component of the apoptotic

signaling network. Apoptosis can be initiated through the extrinsic (death receptor-mediated) or

intrinsic (mitochondrial) pathways, both of which converge on the activation of effector

caspases like caspase-3 and -7.[1] Z-VAD-FMK irreversibly binds to the catalytic site of these

caspases, preventing the cleavage of downstream substrates and halting apoptosis.[1][9]
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Z-VAD-FMK inhibits initiator and executioner caspases.
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It is important to note that in some cell types, inhibition of caspases by Z-VAD-FMK can lead to
an alternative form of programmed cell death called necroptosis.[3][10]

Experimental Protocols

Protocol 1: Preparation of a 20 mM Z-VAD-FMK Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution suitable for long-
term storage.

Materials:

Z-VAD-FMK powder (1 mg)

High-purity, anhydrous DMSO (>99.9%)

Sterile microcentrifuge tubes

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the vial of Z-VAD-FMK powder and the DMSO to equilibrate to
room temperature before opening to prevent condensation.[2]

e Reconstitution: To prepare a 20 mM stock solution from 1 mg of Z-VAD-FMK (MW: ~467.5
g/mol ), add 107 pL of high-purity DMSO to the vial.[5][11]

» Dissolution: Vortex the vial gently until the powder is completely dissolved. If necessary,
warming the tube briefly to 37°C or sonicating can aid dissolution.[2][12]

» Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3][13] Store the aliquots at
-20°C or -80°C.
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Protocol 2: Inhibition of Apoptosis in Cell Culture

This protocol provides a general guideline for using the Z-VAD-FMK stock solution to inhibit

apoptosis in a cell culture experiment.

Materials:

20 mM Z-VAD-FMK stock solution in DMSO

Cell culture medium appropriate for the cell line

Cells plated in a suitable culture vessel (e.g., 96-well plate)
Apoptosis-inducing agent (e.g., Staurosporine, TNF-a)
Phosphate-buffered saline (PBS)

Apoptosis detection assay kit (e.g., Annexin V staining, caspase activity assay)

Procedure:

Cell Seeding: Seed cells at the desired density and allow them to adhere or stabilize
overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 20 mM
Z-VAD-FMK stock solution. Dilute the stock solution in fresh, pre-warmed cell culture
medium to achieve the desired final working concentration (typically 10 uM to 100 puM).[2]

o Example Dilution for a 20 uM final concentration: Add 1 pL of the 20 mM stock solution to
every 1 mL of cell culture medium.[5]

o Note on DMSO Concentration: Ensure the final DMSO concentration in the culture
medium is non-toxic to the cells, typically below 1.0%.[7][11] A solvent control (medium
with the same final concentration of DMSO) should always be included.

Treatment: Pre-treat the cells with the Z-VAD-FMK working solution for 1-2 hours before
adding the apoptosis-inducing agent.[8][14] Alternatively, Z-VAD-FMK can be added
concurrently with the apoptotic stimulus.[13][15]
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 Incubation: Incubate the cells for the time required for the apoptotic stimulus to take effect,

which can range from a few hours to over 24 hours.[2]

» Apoptosis Assessment: Following incubation, harvest the cells and assess the levels of
apoptosis using a chosen method, such as flow cytometry for Annexin V/PI staining or a

luminometric/fluorometric caspase activity assay.[2]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for assessing the inhibitory
effect of Z-VAD-FMK on apoptosis.
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Workflow for Z-VAD-FMK-mediated apoptosis inhibition assay.

Disclaimer

This document is intended for research use only and not for use in diagnostic or therapeutic
procedures. The optimal concentrations and experimental conditions must be determined by
the end-user. Always adhere to laboratory safety guidelines when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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